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Compound of Interest

Compound Name: Tembamide

Cat. No.: B1604535 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Tembamide could not be located.

The following guidance is based on general principles of laboratory safety for handling solid

chemical compounds with incomplete hazard information. Researchers should treat

Tembamide as a potentially hazardous substance and exercise a high degree of caution.

Key Physical and Chemical Properties
Limited experimental and computed data for Tembamide are available. The following table

summarizes these properties.

Property Value Source

Molecular Formula C₁₆H₁₇NO₃ PubChem[1][2][3]

Molecular Weight 271.31 g/mol PubChem[1][2]

Physical Description Solid
Human Metabolome Database

(HMDB)[1]

Melting Point 156 - 157 °C
Human Metabolome Database

(HMDB)[1]

Immediate Safety and Handling Precautions
Due to the absence of specific toxicity data, a conservative approach to handling Tembamide
is essential. The primary goals are to prevent skin and eye contact, inhalation, and ingestion.
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Engineering Controls:

Handle Tembamide in a well-ventilated area.

A certified chemical fume hood is recommended for all procedures that may generate dust or

aerosols.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[4]

[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Inspect gloves for any

signs of degradation before use and replace them immediately if contact with the substance

occurs.[4][5]

Skin and Body Protection: A laboratory coat must be worn.[4] For procedures with a higher

risk of exposure, consider additional protective clothing. Ensure that street clothes are not

exposed.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator may be necessary.[5]

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.[5][6]

Do not eat, drink, or smoke in areas where Tembamide is handled.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[6]

Operational Plans
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
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Keep away from strong oxidizing agents.[6]

Spill Management:

In the event of a spill, evacuate the area and prevent unauthorized access.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For a solid spill, carefully sweep or scoop the material into a designated waste container,

avoiding the generation of dust.

Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal Plan
Dispose of Tembamide and any contaminated materials as hazardous chemical waste in

accordance with all local, state, and federal regulations. Do not dispose of it down the drain or

in the general trash.

Visualizing Safety Protocols
The following diagrams illustrate standard safety workflows and principles applicable to

handling Tembamide.
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Hierarchy of Controls for Chemical Safety

Most Effective

Less Effective

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Hierarchy of controls for managing chemical exposure risks.
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General Workflow for Handling Tembamide
Review Safety Information

(Assume Hazardous)

Prepare Engineering Controls
(e.g., Fume Hood)

Don Appropriate PPE

Weigh and Prepare Tembamide

Conduct Experiment

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE and Wash Hands

Click to download full resolution via product page

A procedural workflow for the safe handling of Tembamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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